N-(2,4-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H21NOS/c1-16-13-14-20(17(2)15-16)23-22(24)21(18-9-5-3-6-10-18)25-19-11-7-4-8-12-19/h3-15,21H,1-2H3,(H,23,24)
• InChI Key: OIVDNLLQRYQNBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3)C
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide, also known as DPTA, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the thioamide family, which has been shown to have a variety of biological activities. In

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide is not fully understood, but it is believed to involve the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory pathways. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
Studies have shown that this compound is able to reduce inflammation in animal models, suggesting that it may have potential therapeutic applications in the treatment of inflammatory diseases. This compound has also been shown to have antioxidant properties, which may help to protect against oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide in lab experiments is that it is relatively easy to synthesize and is readily available. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy in humans is not well understood.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide. One area of interest is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Another area of interest is its potential as an antioxidant agent for the prevention of oxidative stress-related diseases such as cancer and neurodegenerative disorders. Further research is needed to fully understand the potential therapeutic applications of this compound.

Scientific Research Applications

N-(2,4-dimethylphenyl)-2-phenyl-2-(phenylthio)acetamide has been studied for its potential use in various scientific research applications. One area of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound is able to reduce inflammation in animal models, making it a potential candidate for the development of new anti-inflammatory drugs.